![molecular formula C19H21N7O2 B2526700 N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide CAS No. 2034511-83-4](/img/structure/B2526700.png)
N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H21N7O2 and its molecular weight is 379.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
Research on the synthesis of new heterocyclic compounds, including those containing a sulfonamido moiety, has shown promise in the development of antibacterial agents. One study highlights the preparation of various derivatives, including pyran, pyridine, and pyridazine, with notable antibacterial activity (Azab, Youssef, & El-Bordany, 2013).
Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives
Another significant area of research involves the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, demonstrating antitumor activity against human breast adenocarcinoma cell lines. These compounds, especially those with specific substituents, have shown potent inhibitory effects (Abdellatif et al., 2014).
Anti-5-lipoxygenase Agents with Anticancer Properties
The development of novel pyrazolopyrimidines derivatives as both anticancer and anti-5-lipoxygenase agents is an area of active research. These compounds have been evaluated for their cytotoxic effects on cancer cell lines, highlighting the potential for dual-functional therapeutic agents (Rahmouni et al., 2016).
Synthesis and Biological Evaluation of Pyrazolopyrimidines
Research into the synthesis of pyrazolopyrimidines, including efforts to develop antimicrobial and antitumor agents, illustrates the versatility of these heterocyclic compounds. Studies have shown the efficacy of these compounds against various microbial strains and cancer cell lines, supporting their potential in medical applications (Various Authors).
Properties
IUPAC Name |
N-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O2/c1-12-9-13(2)26(24-12)17-6-5-15(22-23-17)19(28)20-7-8-25-11-21-16(10-18(25)27)14-3-4-14/h5-6,9-11,14H,3-4,7-8H2,1-2H3,(H,20,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XINCVYGEJADOBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NCCN3C=NC(=CC3=O)C4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.